![molecular formula C25H22N4O5S3 B2957105 (Z)-4-(N-ethyl-N-phenylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865182-72-5](/img/structure/B2957105.png)
(Z)-4-(N-ethyl-N-phenylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Description
(Z)-4-(N-ethyl-N-phenylsulfamoyl)-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C25H22N4O5S3 and its molecular weight is 554.65. The purity is usually 95%.
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Scientific Research Applications
Anticancer Properties
Research has shown that certain benzamide derivatives exhibit significant anticancer activity. For example, a study on substituted benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, suggesting the potential for similar compounds to be used in anticancer research (Ravinaik et al., 2021).
Antimicrobial and Antifungal Activities
Sulfonamide compounds, including those with benzothiazole and benzimidazole rings, have been evaluated for their antimicrobial and antifungal activities. These studies highlight the potential of sulfonamide-based compounds in developing new antimicrobial agents. For example, new classes of benzamide derivatives were synthesized and showed significant antibacterial and antifungal activities, indicating the broad applicability of such compounds in antimicrobial research (Priya et al., 2006).
Enzyme Inhibition for Therapeutic Applications
Sulfonamides have been investigated as inhibitors of carbonic anhydrase isoenzymes, which are relevant in various therapeutic areas including glaucoma, edema, and cancer. Compounds with sulfonamide groups showed nanomolar inhibitory concentrations against several carbonic anhydrase isoenzymes, underscoring the potential of sulfonamide-based compounds in enzyme inhibition research (Supuran et al., 2013).
Synthesis and Structural Studies
The synthesis and structural characterization of novel compounds, including those with benzamide, benzothiazole, and benzimidazole moieties, are crucial for the development of new therapeutic agents. Studies involving the synthesis of such compounds and their characterization through X-ray crystallography provide valuable insights into their potential applications in drug design and development (Darweesh et al., 2016).
Properties
IUPAC Name |
4-[ethyl(phenyl)sulfamoyl]-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O5S3/c1-3-16-28-22-15-14-21(36(26,31)32)17-23(22)35-25(28)27-24(30)18-10-12-20(13-11-18)37(33,34)29(4-2)19-8-6-5-7-9-19/h1,5-15,17H,4,16H2,2H3,(H2,26,31,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APBFIRDKMZCGDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
554.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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